3-iodo-2-methyl-1H-pyrrolo[2,3-c]pyridine

• Molecular Formula: C8H7IN2
• Molecular Weight: 258.06 g/mol
• IUPAC Name: 3-iodo-2-methyl-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C8H7IN2/c1-5-8(9)6-2-3-10-4-7(6)11-5/h2-4,11H,1H3
• InChI Key: BWAUFMAUDNZFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=NC=C2)I

Description

3-iodo-2-methyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C8H7IN2 and its molecular weight is 258.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-1H-pyrrolo[2,3-c]pyridine (100 mg, 0.76 mmol) was dissolved in CHCl3 (5 mL), N-iodosuccinimide (179 mg, 0.79 mmol) was added and the reaction mixture was stirred for 2 h. The reaction mixture was quenched with 1 M aq sodium thiosulphate (5 mL) and the CHCl3 was removed in vacuo. The reaction mixture was partitioned between sat aq NaHCO3 (40 mL) and EtOAc (40 mL). The aqueous layer was extracted with EtOAc (40 mL) and the combined organic fractions were washed with sat aq NaHCO3 (50 mL) and brine (50 mL), dried (MgSO4) and concentrated in vacuo to give the title compound as a cream solid (179 mg, 92%). LCMS (ES+): 258.9 (M+H)+.